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Compound of Interest

Compound Name: Cinidon-ethyl

Cat. No.: B117795

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation of the herbicide
Cinidon-ethyl as an emulsifiable concentrate (EC). This document outlines the
physicochemical properties of Cinidon-ethyl, a model formulation, and detailed protocols for
preparation and quality control testing.

Introduction to Cinidon-ethyl and Emulsifiable
Concentrates

Cinidon-ethyl is a post-emergence herbicide belonging to the N-phenylphthalimide class of
compounds.[1] It functions as a protoporphyrinogen oxidase (PPO) inhibitor.[1] Due to its low
aqueous solubility, formulating Cinidon-ethyl as an emulsifiable concentrate is a suitable
approach for its application in agriculture.[1][2]

An emulsifiable concentrate is a liquid formulation in which the active ingredient is dissolved in
a water-immiscible organic solvent along with a blend of emulsifiers.[3][4] Upon dilution with
water in a spray tank, an EC spontaneously forms a stable oil-in-water emulsion, allowing for
uniform application.[3][4]

Physicochemical Properties of Cinidon-ethyl

A thorough understanding of the physicochemical properties of Cinidon-ethyl is essential for
developing a stable and effective EC formulation.
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Property Value Reference
Molecular Formula C19H17CI2NOa4 [5]
Molar Mass 394.25 g/mol [1]
Physical State Beige powder [1]
Melting Point 109-110 °C [1]

Water Solubility

0.057 mg/L at 20 °C

(practically insoluble)

[1]

Solubility in Organic Solvents

Acetone: 213 g/L

[1]

Acetonitrile: Soluble

[6]

Model Formulation of a Cinidon-ethyl 200 g/L EC

The following table presents a model formulation for a 200 g/L Cinidon-ethyl emulsifiable

concentrate. The selection of components is based on patent literature for similar herbicidal

ECs.[7] Optimization of the solvent and emulsifier system is recommended to ensure stability

and performance with specific active ingredient sources and under various environmental

conditions.

Component Function Concentration (wiv %)
Cinidon-ethyl Active Ingredient 20.0
Aromatic Hydrocarbon (e.g.,

Solvent 60.0
Solvesso™ 150)
Ethopropoxylated o -

] Non-ionic Emulsifier 8.0

Tristyrylphenol
Castor Oil Polyglycol Ether Non-ionic Emulsifier 7.0
Calcium Dodecylbenzene o .

Anionic Emulsifier 5.0

Sulfonate

Experimental Protocols
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Preparation of a Cinidon-ethyl Emulsifiable Concentrate

This protocol describes the laboratory-scale preparation of a 200 g/L Cinidon-ethyl EC based
on the model formulation.

Materials:

» Cinidon-ethyl technical grade

e Aromatic hydrocarbon solvent (e.g., Solvesso™ 150)

o Ethopropoxylated tristyrylphenol

o Castor oil polyglycol ether

e Calcium dodecylbenzene sulfonate

» Glass beaker

o Magnetic stirrer and stir bar

e Weighing balance

e Volumetric flask

Procedure:

o Weigh the required amount of the aromatic hydrocarbon solvent into a glass beaker.
e Place the beaker on a magnetic stirrer and begin gentle agitation.

o Slowly add the weighed quantity of Cinidon-ethyl technical grade to the solvent.

« Continue stirring until the Cinidon-ethyl is completely dissolved. Gentle warming (to 40-
50°C) may be applied to facilitate dissolution, but care should be taken to avoid solvent
evaporation.

e Once the active ingredient is fully dissolved, add the required amounts of ethopropoxylated
tristyrylphenol, castor oil polyglycol ether, and calcium dodecylbenzene sulfonate to the
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solution.

o Continue stirring for an additional 15-20 minutes to ensure a homogenous mixture.
o Transfer the final formulation to a volumetric flask and add solvent to reach the final volume.

» Store the prepared EC in a tightly sealed, appropriate container.

Quality Control Protocols

The following protocols are based on internationally recognized CIPAC (Collaborative
International Pesticides Analytical Council) and ASTM methods for the quality control of
emulsifiable concentrates.[3]

This test evaluates the ability of the EC to form a stable emulsion upon dilution with water.[8][9]
[10][11]

Materials:

Cinidon-ethyl EC formulation

CIPAC Standard Water A (20 ppm hardness) and D (342 ppm hardness)

100 mL stoppered graduated cylinders

Water bath maintained at 30 + 1 °C

Pipettes

Procedure:

Add 95 mL of the desired CIPAC Standard Water, equilibrated to 30 °C, to a 100 mL
graduated cylinder.

Pipette 5 mL of the Cinidon-ethyl EC formulation into the cylinder.

Stopper the cylinder and invert it 10 times.

Place the cylinder in the 30 °C water bath and let it stand undisturbed.
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e Record the volume of any free oil or cream that separates at the top or sediment at the
bottom after 30 minutes, 1 hour, and 2 hours.

» After 24 hours, inspect the emulsion for stability.

» To test for re-emulsification, invert the cylinder 10 times and observe if the separated phases
readily re-disperse to form a homogenous emulsion.[9]

Acceptance Criteria:

e Spontaneity: A uniform emulsion should form readily with minimal agitation.

 Stability: After 2 hours, no more than 2 mL of cream or 0.5 mL of free oil should be observed.
The formulation should remain stable for the duration of the test.

This test assesses the stability of the formulation under cold storage conditions.[10][12]

Materials:

e Cinidon-ethyl EC formulation

o Glass test tube with a screw cap

e Freezer or cooling bath maintained at 0 = 1 °C

Procedure:

Transfer approximately 20 mL of the EC formulation into a glass test tube.

Seal the test tube and place it in the 0 °C environment for 7 days.

After 7 days, remove the sample and allow it to return to room temperature.

Visually inspect the sample for any crystallization, phase separation, or sedimentation.

If any separation has occurred, measure the volume of the separated material.

Acceptance Criteria:
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e The volume of solid and/or liquid that separates shall not be more than 0.3 mL.[10]

This test simulates the long-term stability of the product by storing it at an elevated temperature
for a shorter period.[13][14][15]

Materials:

e Cinidon-ethyl EC formulation

e Oven maintained at 54 + 2 °C

o Appropriate sealed containers (e.g., glass bottles with screw caps)

Procedure:

e Place a sample of the EC formulation in a suitable container and seal it tightly.

o Store the container in the oven at 54 °C for 14 days.

o After 14 days, remove the sample and allow it to cool to room temperature.

» Visually inspect the formulation for any changes in appearance, such as color change, phase
separation, or crystal growth.

e Re-run the emulsion stability test (Section 4.2.1) to ensure the formulation still performs as
expected.

o (Optional but recommended) Analyze the active ingredient content using a suitable analytical
method (e.g., HPLC) to determine if any degradation has occurred.

Acceptance Criteria:

o The formulation should remain a homogenous liquid.

e The emulsion stability should still meet the acceptance criteria.

e The active ingredient content should not have decreased by more than 5% of the initial
value.
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Caption: Workflow for the development and testing of a Cinidon-ethyl emulsifiable
concentrate.
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Caption: Relationship between formulation components and the properties of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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